Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate

• IUPAC Name: ethyl (E)-3-(4-acetamido-3-ethoxyanilino)-2-cyanoprop-2-enoate
• InChI: InChI=1S/C16H19N3O4/c1-4-22-15-8-13(6-7-14(15)19-11(3)20)18-10-12(9-17)16(21)23-5-2/h6-8,10,18H,4-5H2,1-3H3,(H,19,20)/b12-10+
• InChI Key: STFJATKWKPLWME-ZRDIBKRKSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)NC=C(C#N)C(=O)OCC)NC(=O)C
• Isomeric SMILES: CCOC1=C(C=CC(=C1)N/C=C(\C#N)/C(=O)OCC)NC(=O)C
• Molecular Formula: C16H19N3O4
• Molecular Weight: 317.34 g/mol

Description

Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate, also known as CA-074, is a small molecule inhibitor that targets the cysteine protease cathepsin B. This molecule has been extensively studied for its potential use in cancer therapy and other diseases that involve the overexpression of cathepsin B.

Mechanism of Action

Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate works by irreversibly inhibiting the activity of cathepsin B. This molecule binds covalently to the active site of cathepsin B, preventing it from cleaving its target proteins. This leads to a decrease in the activity of cathepsin B and a reduction in its downstream effects, such as tumor invasion and metastasis.
Biochemical and Physiological Effects:
Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate has been shown to have minimal toxicity in animal models. This molecule is rapidly metabolized and excreted from the body, with a half-life of less than 30 minutes in rats. In addition, Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate has been shown to have minimal effects on other cysteine proteases, suggesting that it has a high degree of specificity for cathepsin B.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate in lab experiments is its high degree of specificity for cathepsin B. This molecule has been shown to have minimal effects on other cysteine proteases, making it a useful tool for studying the specific effects of cathepsin B inhibition. However, one limitation of using Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate is its short half-life in vivo. This molecule is rapidly metabolized and excreted from the body, which can make it difficult to achieve sustained inhibition of cathepsin B in animal models.

Future Directions

There are many potential future directions for research on Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate. One area of interest is the development of more stable analogs of this molecule that can achieve sustained inhibition of cathepsin B in vivo. Another area of interest is the use of Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate in combination with other cancer therapies, such as chemotherapy and radiation therapy. Finally, there is a need for further research on the potential use of Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate in other diseases, such as Alzheimer's disease and osteoarthritis, which involve the overexpression of cathepsin B.

Synthesis Methods

The synthesis of Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate involves the reaction of ethyl cyanoacetate with 4-acetamido-3-ethoxyaniline in the presence of a base catalyst. The resulting product is then treated with acetic anhydride to form the final compound. This synthesis method has been optimized to produce high yields of pure Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate.

Scientific Research Applications

Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate has been extensively studied for its potential use in cancer therapy. Cathepsin B is overexpressed in many types of cancer, and its activity has been linked to tumor invasion and metastasis. Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate has been shown to inhibit the activity of cathepsin B, leading to decreased tumor growth and metastasis in animal models. This molecule has also been studied for its potential use in other diseases, such as Alzheimer's disease and osteoarthritis, which involve the overexpression of cathepsin B.